Cas no 1448059-01-5 (4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine)

• Product Name: 4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine
• CAS No: 1448059-01-5
• MF: C₁₂H₁₇NO₃S₂
• MW: 287.398280858994
• CID: 6014731
• PubChem ID: 71805646
• Update Time: 2025-06-11

4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine
• (4-methylsulfonylpiperidin-1-yl)-(4-methylthiophen-2-yl)methanone
• AKOS024558122
• CHEMBL3440267
• 1448059-01-5
• (4-(methylsulfonyl)piperidin-1-yl)(4-methylthiophen-2-yl)methanone
• F6435-1444

• Inchi： 1S/C12H17NO3S2/c1-9-7-11(17-8-9)12(14)13-5-3-10(4-6-13)18(2,15)16/h7-8,10H,3-6H2,1-2H3
• InChI Key： ATWBQJKUAAYQAH-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C)(=O)=O)CC1)(C1SC=C(C)C=1)=O

Computed Properties

• Exact Mass: 287.06498575g/mol
• Monoisotopic Mass: 287.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine

Introduction to 4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine (CAS No. 1448059-01-5)

4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1448059-01-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered heterocyclic ring containing one nitrogen atom, which is a common structural motif in many biologically active molecules. The presence of both a methanesulfonyl group and a 4-methylthiophene-2-carbonyl moiety imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The methanesulfonyl group (–SO₂CH₃) is known for its ability to enhance the lipophilicity and metabolic stability of molecules, while the 4-methylthiophene-2-carbonyl part introduces a thiophene ring system, which is frequently observed in bioactive compounds due to its role in modulating receptor binding and pharmacokinetic profiles. Piperidine derivatives, in general, have been extensively studied for their potential as central nervous system (CNS) agents, antiviral drugs, and kinase inhibitors. The specific combination of functional groups in 4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine suggests that it may exhibit promising activities in these areas.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel pharmacophores. The structural features of 4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine align well with known binding pockets of therapeutic targets, such as protein kinases and G protein-coupled receptors (GPCRs). For instance, studies have demonstrated that thiophene derivatives can interact with aromatic residues in binding sites, leading to potent inhibition or modulation of biological pathways. The methanesulfonyl group may further contribute to favorable interactions through hydrogen bonding or hydrophobic effects.

In the context of drug discovery, the synthesis of this compound involves multi-step organic reactions, including condensation, sulfonylation, and cyclization processes. Modern synthetic methodologies have enabled the efficient preparation of such complex molecules with high purity, which is crucial for subsequent biological evaluation. The use of advanced spectroscopic techniques (e.g., NMR, mass spectrometry) has been instrumental in confirming the structural integrity of 4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine, ensuring that researchers can proceed with confidence in their investigations.

One particularly noteworthy application of this compound lies in its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have explored its utility in generating derivatives with enhanced pharmacological properties by modifying either the piperidine core or the attached functional groups. For example, analogs with varying substituents on the thiophene ring have shown differential binding affinities to target proteins, highlighting the importance of fine-tuning molecular structure for optimal biological activity.

The pharmacokinetic profile of 4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine is also a critical consideration in its development as a drug candidate. Studies indicate that piperidine derivatives often exhibit good oral bioavailability and moderate metabolic stability, making them suitable for systemic administration. However, further investigations are needed to assess its clearance pathways and potential interactions with cytochrome P450 enzymes. These studies would provide essential data for optimizing dosing regimens and minimizing adverse effects.

From a medicinal chemistry perspective, the integration of machine learning models has revolutionized the way new drug candidates are designed. Predictive algorithms can analyze structural features like those present in 4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine to forecast biological activity across multiple targets. This approach has accelerated the identification of lead compounds that warrant further exploration in vitro and in vivo. Collaborative efforts between experimental chemists and computational scientists have led to more efficient pipelines for drug development.

Emerging research also suggests that thiophene-based compounds may play a role beyond traditional therapeutic applications. For instance, their ability to modulate oxidative stress pathways has been linked to potential benefits in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The unique electronic properties of thiophenes allow them to interact with reactive oxygen species (ROS), thereby influencing cellular redox balance. While these findings are still preliminary, they underscore the broad therapeutic potential of molecules like 4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine.

The synthesis and characterization of this compound also highlight advancements in green chemistry principles. Modern synthetic routes increasingly emphasize sustainability by reducing waste generation and energy consumption. Techniques such as catalytic hydrogenation and solvent-free reactions have been adopted to minimize environmental impact while maintaining high yields. Such practices align with global efforts to promote sustainable pharmaceutical manufacturing.

In conclusion,4-methanesulfonyl-1-(4-methylthiophene-2-carbonyl)piperidine (CAS No. 1448059-01-5) represents a promising candidate for further pharmacological exploration due to its unique structural features and potential applications across multiple therapeutic domains. Ongoing research continues to uncover new insights into its biological activity and synthetic feasibility, positioning it as a valuable asset in modern drug discovery endeavors.